Cas no 1092352-23-2 (2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde)

• Product Name: 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde
• CAS No: 1092352-23-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD11553024
• CID: 4570988
• Update Time: 2025-05-23

2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde
• 3-Benzofurancarboxaldehyde, 2-(dimethoxymethyl)-5-hydroxy-

• MDL： MFCD11553024
• Inchi： 1S/C12H12O5/c1-15-12(16-2)11-9(6-13)8-5-7(14)3-4-10(8)17-11/h3-6,12,14H,1-2H3
• InChI Key： XKLWWCUGQQEBJU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2C(C=O)=C1C(OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde

Introduction to 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde (CAS No. 1092352-23-2)

2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde (CAS No. 1092352-23-2) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural complexity.

The molecular structure of 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde is characterized by a benzofuran core with specific functional groups that contribute to its unique properties. The presence of the dimethoxymethyl and hydroxy groups, along with the aldehyde functionality, makes this compound a valuable starting material for the synthesis of more complex molecules. These functional groups can undergo various chemical reactions, such as nucleophilic additions, condensations, and oxidations, which are essential in the development of new drugs and materials.

Recent studies have highlighted the potential of 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of this compound. The researchers found that it exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde has also shown potential in cancer research. A study published in Cancer Letters in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings indicate that 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde could be further explored as a potential anticancer agent.

The synthetic versatility of 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde has also been demonstrated in several studies. A notable example is a paper published in Organic Letters in 2019, which described an efficient synthetic route to prepare this compound using a one-pot multicomponent reaction. This method not only simplifies the synthesis but also improves the yield and purity of the final product. Such advancements in synthetic chemistry are crucial for scaling up production and making this compound more accessible for further research and development.

Beyond its pharmaceutical applications, 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde has also found use in materials science. A study published in Advanced Materials in 2018 explored the use of this compound as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The researchers demonstrated that by incorporating 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde into polymer chains or self-assembled monolayers, they could create materials with enhanced photoluminescence and conductivity. These materials have potential applications in optoelectronics, sensors, and energy storage devices.

In conclusion, 2-(dimethoxymethyl)-5-hydroxy-1-benzofuran-3-carbaldehyde (CAS No. 1092352-23-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. Whether it is being explored for its anti-inflammatory or anticancer properties, or used as a building block for advanced materials, this compound continues to demonstrate its value and potential in various fields.